Cas no 1316224-87-9 (2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole)

• Product Name: 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
• CAS No: 1316224-87-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 4588287
• Update Time: 2025-10-24

2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
• Thiazole, 2-(3-pyrrolidinylmethyl)-

• Inchi： 1S/C8H12N2S/c1-2-9-6-7(1)5-8-10-3-4-11-8/h3-4,7,9H,1-2,5-6H2
• InChI Key： QPBSYJHLSRVXPD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1CCNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole

Introduction to 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole (CAS No. 1316224-87-9)

2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 1316224-87-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of a pyrrolidin-3-ylmethyl side chain in its molecular structure introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The molecular structure of 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, fused together. This core thiazole moiety is further functionalized with an alkyl group derived from pyrrolidine, enhancing its interaction with biological targets. The compound’s chemical formula can be expressed as C₉H₁₃N₃S, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur atoms.

In recent years, the pharmaceutical industry has shown increasing interest in thiazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural motif of 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole makes it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole is its potential to act as a scaffold for designing novel therapeutic agents. The pyrrolidine ring is known to enhance binding affinity and selectivity by forming hydrogen bonds with biological targets. Additionally, the thiazole ring itself is capable of interacting with various enzymes and receptors due to its aromatic nature and electron-rich environment.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Researchers have demonstrated that modifications at different positions of the thiazole ring can significantly alter its pharmacological properties. For instance, the introduction of substituents at the 2-position or 4-position can enhance metabolic stability or improve solubility in biological systems.

The synthesis of 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the thiazole core. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce functional groups efficiently.

In terms of biological evaluation, preliminary studies on 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole have shown promising results in vitro. The compound has demonstrated inhibitory activity against certain enzymes associated with inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic properties of 2-[(pyrrolidin-3-yl)methyl]-1,3-thiazole are also an area of active investigation. Researchers are interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining its bioavailability and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze metabolites and degradation products.

One notable aspect of 2-(pyrrolidin-3-ylmethyl)-1,3-thiazole is its ability to modulate signaling pathways involved in cell proliferation and differentiation. Experimental data indicate that it may interfere with key molecular targets such as kinases or transcription factors. Such interactions could make it a valuable tool in developing treatments for cancers or other diseases characterized by uncontrolled cell growth.

The development of new drug candidates often involves structural optimization to improve efficacy while minimizing toxicity. Computational methods such as molecular docking simulations are used to predict how 2-(pyrrolidin-3-ylmethyl)-1,3-thiazole interacts with biological targets at the atomic level. These simulations help guide medicinal chemists in designing analogs with enhanced properties.

Another area of interest is the role of 2-(pyrrolidin-3-ylmethyl)-1,3-thiazole in addressing emerging infectious diseases. With the rise of drug-resistant pathogens, there is a need for novel antimicrobial agents with unique mechanisms of action. Thiazole derivatives have shown promise in this context due to their ability to disrupt essential bacterial processes.

The future directions for research on 2-(pyrrolidin-3-ylmethyl)-1,3-thiazole include exploring its potential in combination therapies and evaluating its efficacy in preclinical models. Preclinical studies are essential for assessing whether the compound’s benefits outweigh any risks before it can be tested in human trials.

In conclusion,(cas no1316224 -87 -9) 2-(Pyrrolidin - 3 - ylmethyl) - 1 , 3 - Thiazol e represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties .